Cas no 524929-35-9 ((2R,3S)-3-(Benzyloxy)-2-hydroxybutanoic acid ethyl ester)

• Product Name: (2R,3S)-3-(Benzyloxy)-2-hydroxybutanoic acid ethyl ester
• CAS No: 524929-35-9
• MF: C₁₃H₁₈O₄
• MW: 238.279624462128
• CID: 2850640
• Update Time: 2023-08-10

(2R,3S)-3-(Benzyloxy)-2-hydroxybutanoic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• (2R,3S)-3-(Benzyloxy)-2-hydroxybutanoic acid ethyl ester

• Inchi： 1S/C13H18O4/c1-3-16-13(15)12(14)10(2)17-9-11-7-5-4-6-8-11/h4-8,10,12,14H,3,9H2,1-2H3/t10-,12+/m0/s1
• InChI Key： KPIOBUOQQTWTQA-CMPLNLGQSA-N
• SMILES： O(CC1C=CC=CC=1)[C@@H](C)[C@H](C(=O)OCC)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 224
• XLogP3: 1.6
• Topological Polar Surface Area: 55.8